Cas no 57248-23-4 (Methanone, (4-chlorophenyl)(2,5-dimethyl-3-thienyl)-)
57248-23-4 structure
Product Name:Methanone, (4-chlorophenyl)(2,5-dimethyl-3-thienyl)-
CAS No:57248-23-4
MF:C13H11ClOS
MW:250.743841409683
CID:346014
PubChem ID:43161446
Update Time:2025-04-19
Methanone, (4-chlorophenyl)(2,5-dimethyl-3-thienyl)- Chemical and Physical Properties
Names and Identifiers
-
- Methanone, (4-chlorophenyl)(2,5-dimethyl-3-thienyl)-
- (4-chlorophenyl)-(2,5-dimethylthiophen-3-yl)methanone
- (4-Chlorophenyl)(2,5-dimethylthiophen-3-yl)methanone
- 57248-23-4
- DTXSID10655626
- SCHEMBL11848681
-
- Inchi： 1S/C13H11ClOS/c1-8-7-12(9(2)16-8)13(15)10-3-5-11(14)6-4-10/h3-7H,1-2H3
- InChI Key： IPECYFRXGJHDDI-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C(C1C=C(C)SC=1C)=O
Computed Properties
- Exact Mass: 250.02203
- Monoisotopic Mass: 250.022
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.3A^2
- XLogP3: 4.4
Experimental Properties
- PSA: 17.07
Methanone, (4-chlorophenyl)(2,5-dimethyl-3-thienyl)- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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